Cas no 52879-26-2 ([1,4]Dithiino[2,3-b:5,6-b']dipyrazine(9CI))

• Product name: [1,4]Dithiino[2,3-b:5,6-b']dipyrazine(9CI)
• CAS No: 52879-26-2
• MF: C₈H₄N₄S₂
• MW: 220.274157524109
• CID: 379240
• PubChem ID: 71367050

[1,4]Dithiino[2,3-b:5,6-b']dipyrazine(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,4]Dithiino[2,3-b:5,6-b']dipyrazine(9CI)
• 1,4,6,9-Tetraazathianthrene
• CTK1H4085
• DTXSID00790277
• 52879-26-2
• [1,4]Dithiino[2,3-b:5,6-b']dipyrazine

• Inchi： InChI=1S/C8H4N4S2/c1-2-10-6-5(9-1)13-7-8(14-6)12-4-3-11-7/h1-4H
• InChI Key： RNHXBBJKNIFSIU-UHFFFAOYSA-N
• SMILES： C1=CN=C2C(=N1)SC3=NC=CN=C3S2

Computed Properties

• Exact Mass: 219.98792
• Monoisotopic Mass: 219.98773849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 51.56